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Compound of Interest

Compound Name: D-Lyxose-13C-2

Cat. No.: B12410162

For researchers, scientists, and drug development professionals, ensuring safe and efficient
laboratory operations is paramount. This document provides critical safety and logistical
information for the handling of D-Lyxose-13C-2, a stable isotope-labeled sugar. Adherence to
these guidelines is essential for maintaining a safe laboratory environment and ensuring the
integrity of your research.

Personal Protective Equipment (PPE)

While D-Lyxose is generally considered non-hazardous, and the Carbon-13 isotope is stable
and non-radioactive, prudent laboratory practices dictate the use of appropriate personal
protective equipment.[1][2][3][4] The primary hazards are potential eye, skin, and respiratory
tract irritation from the powder form.[5]
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Protection Type

Specification

Rationale

Eye Protection

Safety glasses with side
shields or chemical safety
goggles conforming to EN166
or OSHA 29 CFR 1910.133
standards.[5][6][7]

To protect eyes from airborne

dust particles.

Hand Protection

Disposable nitrile gloves.[8]
Inspect gloves for integrity

before use.

To prevent skin contact. Use
proper glove removal
technique to avoid

contamination.[6]

Body Protection

A standard laboratory coat.

To protect skin and clothing

from contamination.

Respiratory Protection

A NIOSH-approved N95 or P1
dust mask is recommended if

dust is generated.[6][9]

To prevent inhalation of fine
particles, especially when
handling larger quantities or if

ventilation is inadequate.

Experimental Protocols: Safe Handling and Disposal

The following protocols provide a step-by-step guide for the safe handling and disposal of D-

Lyxose-13C-2, from receipt of the material to its final disposal.

Receiving and Storage

« Inspection: Upon receipt, visually inspect the container for any damage or leaks.

o Storage: Store the compound in a tightly sealed container in a cool, dry place.[9] D-Lyxose is

hygroscopic (tends to absorb moisture from the air), so proper sealing is crucial to maintain

product quality.[2]

e Labeling: Ensure the container is clearly labeled with the chemical name and any relevant

safety information.

Handling and Use
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» Ventilation: Handle the compound in a well-ventilated area. Using a chemical fume hood is
recommended, especially when transferring the solid, to minimize potential inhalation of
dust.[5][10]

o Dispensing: When weighing or transferring the powder, take care to avoid creating dust.[5][6]
[11] Use appropriate tools (e.g., a spatula) and handle the material gently.

o Hygiene: Wash hands thoroughly with soap and water after handling the compound, even if
gloves were worn.[12] Avoid eating, drinking, or smoking in the laboratory area.[13]

Spill Response
In the event of a spill, follow these steps:
o Evacuate: If the spill is large, evacuate the immediate area.

o Ventilate: Ensure the area is well-ventilated.

o Containment: For a dry spill, gently sweep or vacuum the material. Avoid actions that could
make the dust airborne.[5] Place the collected material into a sealed container for disposal.

[6]

» Cleaning: Clean the spill area with a wet cloth or paper towels to remove any remaining
residue.

» Disposal: Dispose of all contaminated cleaning materials as chemical waste.

Disposal Plan

Waste material containing D-Lyxose-13C-2 should be disposed of in accordance with all
applicable federal, state, and local environmental regulations.[10]

e Waste Collection: Collect waste material, including any unused compound and contaminated
disposables (e.g., gloves, weighing paper), in a clearly labeled, sealed container.

» Do Not Mix: Do not mix this waste with other waste streams unless explicitly permitted by
your institution's waste management guidelines.

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://westliberty.edu/health-and-safety/files/2012/08/D-plus-or-minus-Xylose.pdf
https://www.chemicalbook.com/msds/d-xylose_3.pdf
https://westliberty.edu/health-and-safety/files/2012/08/D-plus-or-minus-Xylose.pdf
https://www.tmmedia.in/wp-content/uploads/MSDS/MSDS-1312.pdf
https://www.extrasynthese.com/MSDS/GBR/4312_d_xylose_MSDS_FDS.pdf
https://download.basf.com/p1/000000000030215379_SDS_GEN_US/en_US/ULT.8202HS_BK102_30215379_SDS_GEN_US_en_8-0.pdf
https://isotope.com/product/attachment/CLM-189-1-BS/SDS%20-%20CLM-189-1-BS_V.6.0.pdf
https://westliberty.edu/health-and-safety/files/2012/08/D-plus-or-minus-Xylose.pdf
https://www.tmmedia.in/wp-content/uploads/MSDS/MSDS-1312.pdf
https://www.benchchem.com/product/b12410162?utm_src=pdf-body
https://www.chemicalbook.com/msds/d-xylose_3.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12410162?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

o Consult Safety Officer: Contact your institution's Environmental Health and Safety (EHS)
office or chemical safety officer for specific disposal procedures.

» Environmental Precaution: Do not dispose of D-Lyxose-13C-2 down the drain or in the
regular trash.[5]

Visual Workflow: Chemical Spill Response

The following diagram outlines the procedural flow for responding to a chemical spill in the
laboratory.
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Caption: Workflow for a laboratory chemical spill response.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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